2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide

• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol
• IUPAC Name: 2-[(3-methylphenyl)methyl-(4-methylphenyl)sulfonylamino]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C25H28N2O3S/c1-19-12-14-24(15-13-19)31(29,30)27(17-22-9-7-8-20(2)16-22)18-25(28)26-21(3)23-10-5-4-6-11-23/h4-16,21H,17-18H2,1-3H3,(H,26,28)
• InChI Key: OHYFFFVOJOBFFK-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC=CC(=C2)C)CC(=O)NC(C)C3=CC=CC=C3

Description

2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide, also known as MMB-2201, is a synthetic cannabinoid that has been used extensively in scientific research. It was first synthesized in 2014 and has since been used to study the effects of cannabinoids on the human body.

Mechanism of Action

The mechanism of action of 2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide involves the activation of cannabinoid receptors in the brain. These receptors are part of the endocannabinoid system, which plays a role in regulating a variety of physiological processes, including pain, mood, appetite, and sleep.
Biochemical and Physiological Effects:
2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide has been shown to produce a variety of biochemical and physiological effects, including increased appetite, altered mood, and decreased pain sensitivity. It has also been shown to have anti-inflammatory and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide in lab experiments is that it produces effects similar to those of THC, but with greater potency and selectivity for cannabinoid receptors. However, one limitation is that its effects may not be fully representative of those of natural cannabinoids, and it may have different effects in different individuals.

Future Directions

There are many potential future directions for research on 2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide and other synthetic cannabinoids. Some possible areas of study include:
1. The development of new synthetic cannabinoids with improved potency, selectivity, and safety profiles.
2. The identification of new targets for synthetic cannabinoids, such as non-cannabinoid receptors or intracellular signaling pathways.
3. The study of the long-term effects of synthetic cannabinoids on the brain and other organs.
4. The development of new therapeutic applications for synthetic cannabinoids, such as the treatment of pain, inflammation, and neurodegenerative diseases.
In conclusion, 2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide is a synthetic cannabinoid that has been extensively studied in scientific research. It produces effects similar to those of THC, but with greater potency and selectivity for cannabinoid receptors. There are many potential future directions for research on 2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide and other synthetic cannabinoids, including the development of new synthetic cannabinoids with improved potency and selectivity, the identification of new targets for synthetic cannabinoids, and the study of the long-term effects of synthetic cannabinoids on the body.

Synthesis Methods

The synthesis of 2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide involves the reaction of 4-methylphenylsulfonyl chloride with 3-methylbenzylamine to form 3-methylbenzyl-(4-methylphenyl)sulfonamide. This intermediate is then reacted with N-(1-phenylethyl)acetamide in the presence of a base to form 2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide.

Scientific Research Applications

2-{(3-methylbenzyl)[(4-methylphenyl)sulfonyl]amino}-N-(1-phenylethyl)acetamide has been used extensively in scientific research to study the effects of cannabinoids on the human body. It has been shown to activate cannabinoid receptors in the brain and produce effects similar to those of THC, the main psychoactive component of marijuana.